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Compound of Interest

4,4-Dimethoxytetrahydropyran-3-
Compound Name:
one

Cat. No.: B2841756

Introduction: A Guide to the Prudent Laboratory Use
of 4,4-Dimethoxytetrahydropyran-3-one

4,4-Dimethoxytetrahydropyran-3-one is a heterocyclic building block of increasing interest in
synthetic organic chemistry and drug development. Its unique structure, featuring a
tetrahydropyran core functionalized with both a ketone and a ketal, presents a versatile scaffold
for the synthesis of more complex molecules. However, the presence of these functionalities,
particularly the acid-labile ketal group, necessitates a thorough understanding of its properties
to ensure safe handling, effective storage, and experimental reproducibility.

This guide provides a detailed framework for researchers, scientists, and drug development
professionals on the proper management of 4,4-Dimethoxytetrahydropyran-3-one in a
laboratory setting. Moving beyond a simple recitation of steps, this document elucidates the
chemical principles that underpin the recommended protocols, fostering a culture of safety and
scientific integrity.

Section 1: Material Properties and Hazard
Identification

A foundational understanding of the physicochemical properties and inherent hazards of 4,4-
Dimethoxytetrahydropyran-3-one is paramount for its safe utilization.
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1.1: Chemical and Physical Data

The following table summarizes the known properties of this compound. It is important to note
that comprehensive, publicly available data for this specific molecule is limited. Therefore,
established principles for analogous structures should be considered.

Property Value Source | Reference

4,4-Dimethoxytetrahydropyran-

Chemical Name Sigma-Aldrich

3-one
CAS Number 693245-80-6
Molecular Formula C7H1204
Molecular Weight 160.17 g/mol
Physical Form Solid

Melting/Boiling Point Data not available. -

Data not available. Assume
Solubility solubility in common organic -

solvents.

Not applicable (Combustible
Solid)

Flash Point

1.2: Hazard Classification and Safety Pictograms

4,4-Dimethoxytetrahydropyran-3-one is classified with the following hazards according to the
Globally Harmonized System (GHS).

GHS Pictogram Signal Word Hazard Statement Hazard Class

H302: Harmful if

A Warning
swallowed

Acute Toxicity 4 (Oral)

No Pictogram No Signal Word Combustible Solid Storage Class 11

Source: Sigma-Aldrich
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The primary acute hazard is toxicity upon ingestion. As a combustible solid, it is liable to cause
fire through friction, retained heat, or spontaneous chemical change, and can be readily ignited,
burning vigorously.[1]

Section 2: Stability and Reactivity Profile

The chemical stability of 4,4-Dimethoxytetrahydropyran-3-one is largely dictated by the ketal
functional group, which is susceptible to hydrolysis under acidic conditions.

2.1: The Critical Role of pH: Ketal Stability

Ketals are generally stable under neutral and basic conditions but undergo ready hydrolysis to
the corresponding ketone and alcohol in the presence of acid.[2] The mechanism involves
protonation of one of the alkoxy oxygens, converting it into a good leaving group. Subsequent
elimination and attack by water regenerates the ketone.[2][3]

This acid sensitivity is a critical consideration for this compound. Inadvertent exposure to acidic
reagents, impurities in solvents, or even acidic surfaces (like silica gel in chromatography) can
lead to the decomposition of the material, compromising experimental outcomes. The rate of
hydrolysis is dependent on factors such as acid strength and temperature.[4][5]

2.2: Incompatible Materials and Conditions to Avoid

To maintain the integrity of 4,4-Dimethoxytetrahydropyran-3-one, the following
incompatibilities must be strictly observed:

o Strong Acids: Will catalyze the hydrolysis of the ketal functionality.

e Strong Oxidizing Agents: The organic nature of the molecule makes it susceptible to
oxidation, which can be vigorous and exothermic.

« Ignition Sources: As a combustible solid, contact with open flames, sparks, hot surfaces, or
static discharge must be avoided.[1][6][7]

Conditions to Avoid:

e Generation of dust: Finely divided combustible solids present an increased fire and explosion
hazard.
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e Excessive heat.

» Storage in humid environments, especially if acidic contaminants may be present.

Section 3: Storage and Handling Protocols

Adherence to proper storage and handling procedures is essential to mitigate risks and
preserve the chemical's purity.

3.1: Long-Term Storage Protocol

o Container: Store in the original, tightly sealed container.
e Location: Place in a designated, well-ventilated, and cool, dry area.[8]

e Segregation: Store separately from strong acids, oxidizing agents, and other incompatible
materials.[1][6] Storage in a dedicated flammable solids cabinet is best practice.[6][7]

 Inert Atmosphere (Recommended): While specific data on air sensitivity is unavailable,
flushing the container with an inert gas like argon or nitrogen before sealing can provide an
extra layer of protection against potential oxidative degradation or reaction with atmospheric
moisture over time.

o Labeling: Ensure the container is clearly labeled with the chemical name, CAS number, and
all relevant GHS hazard pictograms and statements.

3.2: Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against exposure.
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PPE Category

Specification

Rationale

Eye Protection

ANSI-approved safety glasses
or chemical splash goggles. A
face shield may be required for

bulk transfers.[9]

Protects eyes from dust
particles and potential

splashes.

Hand Protection

Chemical-resistant nitrile

gloves.[9]

Prevents dermal contact. Use
proper glove removal
technique to avoid skin

contamination.

Body Protection

Flame-resistant lab coat, fully
buttoned with sleeves of

sufficient length.[9]

Protects skin and clothing from
contamination and provides a

barrier against fire.

Footwear

Full-length pants and closed-

toe shoes.

Protects against spills and

falling objects.

Respiratory Protection

Not typically required if
handled within a certified
chemical fume hood.[9] If
weighing outside a hood, a

dust mask may be necessary.

Prevents inhalation of airborne

particles.

This table is based on general guidelines for handling flammable/combustible solids.[9][10][11]

3.3: Workflow for Safe Handling

The following diagram and protocol outline the critical steps for safely handling 4,4-

Dimethoxytetrahydropyran-3-one in a laboratory setting.
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Preparation

1. Designate Work Area
(Fume Hood)

2. Don Appropriate PPE

3. Assemble Materials
(Spatula, Weigh Paper, etc.)

Proceed to Handling

Handling
\

G. Retrieve from Storage}
5. Weigh Compound
(Minimize Dust)
(6. Transfer to Reaction VesseD

Proceed to Cleanup

Cleanup ‘;z Storage

7. Tightly Seal Container
(Consider Inert Gas Purge)
G. Return to Designated Storage)
(9. Decontaminate Work AreaD

[10. Dispose of Waste Properla
11. Doff PPE

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 4,4-Dimethoxytetrahydropyran-3-one.
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Protocol for Weighing and Transfer:

e Preparation:

[e]

o

[¢]

[¢]

Ensure a certified chemical fume hood is operational.

Don all required PPE as specified in Section 3.2.

Place a new sheet of weighing paper on an analytical balance inside the fume hood.

Have a clean, dry reaction vessel ready.

e Handling:

Retrieve the container of 4,4-Dimethoxytetrahydropyran-3-one from its designated
storage location.

Inside the fume hood, carefully open the container.

Using a clean spatula, transfer the desired amount of the solid onto the weighing paper.
Handle the material gently to minimize the creation of airborne dust.

Record the weight.

Carefully fold the weigh paper and transfer the solid to the reaction vessel.

e Cleanup and Storage:

Tightly seal the original container. For long-term storage, consider purging the headspace
with an inert gas before sealing.

Immediately return the container to its proper storage location.

Dispose of the used weighing paper and any contaminated materials (e.g., gloves) into a
designated hazardous waste container.

Wipe down the balance and surrounding work area with an appropriate solvent (e.g., 70%
ethanol) to decontaminate the surfaces.
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o Remove PPE in the correct order to prevent cross-contamination.
o Wash hands thoroughly with soap and water.

Section 4: Emergency Procedures

Preparedness is key to mitigating the impact of any laboratory incident.

4.1: Spill Response

o Alert Personnel: Immediately notify others in the vicinity.
o Evacuate: If the spill is large or in a poorly ventilated area, evacuate immediately.

» Control Ignition Sources: Extinguish all nearby flames and turn off spark-producing
equipment.

o Cleanup (for small, manageable spills):
o Wear appropriate PPE, including respiratory protection if dust is present.

o Gently cover the spill with an inert, non-combustible absorbent material like sand or
vermiculite.

o Carefully sweep the material into a designated, labeled hazardous waste container. Avoid
creating dust.

o Decontaminate the spill area with a suitable solvent and wipe clean.

o Dispose of all cleanup materials as hazardous waste.

4.2: First Aid Measures
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Exposure Route

First Aid Procedure

Ingestion

Do NOT induce vomiting. Call a physician or

poison control center immediately.[8][12]

Eye Contact

Rinse immediately with plenty of water, also
under the eyelids, for at least 15 minutes. Seek

medical advice.[12]

Skin Contact

Wash off immediately with plenty of soap and
water for at least 15 minutes. Remove

contaminated clothing.

Inhalation (of dust)

Move person to fresh air. If not breathing, give
artificial respiration. Seek immediate medical
attention.[13]

Always show the Safety Data Sheet to the attending medical professional.

Section 5: Waste Disposal

All waste containing 4,4-Dimethoxytetrahydropyran-3-one must be treated as hazardous

waste.

¢ Collection: Collect all chemical waste, including contaminated consumables (gloves, weigh

paper, absorbent materials), in a clearly labeled, sealed, and appropriate hazardous waste

container.

o Storage: Store the waste container in a designated, well-ventilated, and secure area, away

from incompatible materials.

» Disposal: Arrange for disposal through your institution's licensed hazardous waste disposal

program. Follow all local, state, and federal regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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